2-[4-(1,3-dioxolan-2-yl)phenyl]-5-hydrazinyl-3-phenyl-1,6-Naphthyridine

• CAS No.: 917363-83-8
• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol
• IUPAC Name: [2-[4-(1,3-dioxolan-2-yl)phenyl]-3-phenyl-1,6-naphthyridin-5-yl]hydrazine
• InChI: InChI=1S/C23H20N4O2/c24-27-22-19-14-18(15-4-2-1-3-5-15)21(26-20(19)10-11-25-22)16-6-8-17(9-7-16)23-28-12-13-29-23/h1-11,14,23H,12-13,24H2,(H,25,27)
• InChI Key: CIGRLRJLWBHEAO-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC=C(C=C2)C3=C(C=C4C(=N3)C=CN=C4NN)C5=CC=CC=C5

Description

2-[4-(1,3-dioxolan-2-yl)phenyl]-5-hydrazinyl-3-phenyl-1,6-Naphthyridine is a useful research compound. Its molecular formula is C23H20N4O2 and its molecular weight is 384.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5-chloro-2-(4-[1,3]dioxolan-2-yl-phenyl)-3-phenyl-[1,6]naphthyridine (3-3, 5.2 g, 13.4 mmol) and anhydrous hydrazine (5 mL) in anhydrous 1,4-dioxane (15 mL) was heated at 100° C. in a microwave reactor for 5 min. The reaction mixture was cooled, concentrated and dried with toluene azotropically to give the title compound as a solid. LRMS m/z (M+1) Calcd: 385.2. Found 385.3.